Cas no 574012-01-4 (3H-Pyrazol-3-one, 2,4-dihydro-4-[(hydroxyamino)methylene]-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-4-[(hydroxyamino)methylene]-5-methyl-
• CAS No: 574012-01-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 4044400
• Update Time: 2025-03-25

3H-Pyrazol-3-one, 2,4-dihydro-4-[(hydroxyamino)methylene]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-4-[(hydroxyamino)methylene]-5-methyl-

• Inchi： 1S/C5H7N3O2/c1-3-4(2-6-10)5(9)8-7-3/h2,6,10H,1H3,(H,8,9)
• InChI Key： HSYMWQFNYGQPEP-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=CNO)C(=O)N1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 9.86±0.69(Predicted)